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Compound of Interest

Compound Name: 1-Chlorohexadecane

Cat. No.: B1210310

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the essential thermochemical
data for 1-chlorohexadecane (CAS No: 4860-03-1). The following sections detail its key
physical and thermochemical properties, outline the experimental methodologies used for their
determination, and present a logical workflow for the acquisition and application of such data in
research and development.

Core Thermochemical and Physical Data of 1-
Chlorohexadecane

1-Chlorohexadecane is a long-chain alkyl halide with the chemical formula CieH33Cl. Accurate
thermochemical data is crucial for its application as a chemical intermediate, in the synthesis of
surfactants and pharmaceuticals, and in materials science. A summary of its key physical and
thermochemical properties is presented below.

Physical Properties

The fundamental physical properties of 1-chlorohexadecane are summarized in Table 1.
These values are essential for handling, storage, and process design.

Table 1: Physical Properties of 1-Chlorohexadecane
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Property Value Source(s)
Molecular Weight 260.89 g/mol [1112]
Melting Point 8-17.9°C [3B1141[5]
Boiling Point 321.8-322°C [31[41[5]
Density 0.860 - 0.865 g/mL at 25 °C [31141[5]
Refractive Index 1.449 - 1.4503 at 20 °C [4][6]
Vapor Pressure 1.7 hPa at 140 °C [5]

Flash Point 136 °C [4115]
Autoignition Temperature 220 °C [5]

Thermochemical Properties

The thermochemical data for 1-chlorohexadecane, including enthalpy, entropy, and heat
capacity, are critical for understanding its energetic behavior in chemical reactions and phase
transitions. The NIST/TRC Web Thermo Tables provide critically evaluated data over a range of

temperatures.[7]

Table 2: Enthalpy, Entropy, and Heat Capacity of 1-Chlorohexadecane
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Temperature Range

Property Phase Source(s)
(K)
Liquid (in equilibrium
Enthalpy ] 250 - 750 [7]
with Gas)
Ideal Gas 200 - 1500 [7]
Liquid (in equilibrium
Entropy ) 250 - 750 [7]
with Gas)
Ideal Gas 200 - 1500 [7]
Heat Capacity at Liquid (in equilibrium
-p Y q (ineq 250 - 750 [7]
Saturation Pressure with Gas)
Heat Capacity at
Ideal Gas 200 - 1500 [7]
Constant Pressure
Enthalpy of o
T Liquid to Gas 255 -767.3 [718]
Vaporization

A specific value for the heat of vaporization is reported as 54.1 kJ/mol.[6]

Experimental Methodologies for Thermochemical
Data Determination

The determination of the thermochemical properties of organic compounds like 1-
chlorohexadecane relies on a suite of well-established experimental techniques. While
specific protocols for this compound are not extensively detailed in publicly available literature,
the following sections describe the general methodologies employed for such measurements.

Enthalpy of Formation

The standard enthalpy of formation (AfH®) is a fundamental thermodynamic property. For
organic compounds, it is often determined indirectly through the enthalpy of combustion.

Combustion Calorimetry: This technique involves the complete combustion of a known mass of
the substance in a high-pressure oxygen atmosphere within a device called a bomb
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calorimeter.[9] The heat released during the combustion is measured by the temperature
change of the surrounding water bath. The standard enthalpy of combustion (AcH®) is then
calculated. The enthalpy of formation can be derived using Hess's law, by applying the known
standard enthalpies of formation of the combustion products (COz2 and H20).[10] For chlorine-
containing compounds, the formation of hydrochloric acid in the final state must also be
accounted for.

Heat Capacity

The specific heat capacity (cp) of a substance is the amount of heat required to raise the
temperature of a unit mass by one degree.

Differential Scanning Calorimetry (DSC): DSC is a widely used technique for measuring the
heat capacity of liquids and solids.[11][12] A sample and a reference material are subjected to
a controlled temperature program (heating or cooling at a constant rate). The difference in heat
flow required to maintain the sample and reference at the same temperature is measured. This
differential heat flow is directly proportional to the heat capacity of the sample.[11] The
measurement involves heating the sample pan, a reference pan, and a pan containing the
sample, and comparing the heat flow signals.[11]

Enthalpy of Vaporization

The enthalpy of vaporization (AvapH) is the heat required to transform a given quantity of a
substance from a liquid into a gas at a given pressure.

Gas Chromatography (GC): Gas chromatography can be utilized to determine vapor pressures,
from which the enthalpy of vaporization can be calculated using the Clausius-Clapeyron
equation.[13][14] In this method, the retention time of the compound on a chromatographic
column is measured at different temperatures. The vapor pressure is related to the retention
time, and a plot of the natural logarithm of vapor pressure versus the inverse of the absolute
temperature yields a straight line with a slope proportional to the enthalpy of vaporization.[14]
[15]

Logical Workflow for Thermochemical Data Analysis

The determination and application of thermochemical data for a compound like 1-
chlorohexadecane follows a logical progression. The following diagram illustrates a typical
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workflow from initial substance characterization to the final application of the data in research
and development.
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Thermochemical Data Workflow

This workflow begins with the fundamental step of ensuring the purity of the 1-
chlorohexadecane sample, followed by the experimental determination of its physical and
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thermochemical properties. The raw experimental data is then processed to calculate key
thermodynamic quantities. Finally, this validated data is applied in various fields, including
chemical engineering, reaction kinetics, safety assessments, and pharmaceutical development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1210310#thermochemical-data-for-1-
chlorohexadecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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